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Compound of Interest

Compound Name: 3-Hepten-2-one

Cat. No.: B057668 Get Quote

For researchers, scientists, and drug development professionals, sourcing high-purity reagents

is a critical first step in ensuring the reliability and reproducibility of experimental results. This

guide provides an in-depth overview of commercial suppliers of high-purity 3-hepten-2-one,

along with key technical data, experimental protocols, and a discussion of its biological

relevance.

Commercial Availability
A number of chemical suppliers offer 3-hepten-2-one, with purity levels typically suitable for

research and development purposes. The following table summarizes the offerings from

several prominent vendors. It is important to note that stated purities can be lot-specific and it is

always recommended to request a certificate of analysis for critical applications.
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Supplier Stated Purity CAS Number
Additional
Information

Sigma-Aldrich (Merck) ≥95% 1119-44-4

Part of their

AldrichCPR product

line.[1][2][3]

Thermo Scientific

Chemicals
95% 1119-44-4

Available through

Thermo Fisher

Scientific and Fisher

Scientific.[4][5]

Prisun Pharmatech

Co., Ltd.
99% 18402-83-0

Note: This CAS

number differs from

the commonly listed

one.

Apollo Scientific 95% 1119-44-4

Available through

distributors like

CymitQuimica.[6]

Benchchem High-Purity 1119-44-4

Marketed as a

reference standard for

research use.[7]

Santa Cruz

Biotechnology (SCBT)
Not specified 1119-44-4

For research use only.

[8]

BOC Sciences Not specified 1119-44-4

Offers a range of

chemicals for drug

discovery.[9]

Alfrebro LLC Not specified 1119-44-4
Focus on aroma

chemicals.[9]

Physicochemical Properties
The following table summarizes key physicochemical properties of 3-hepten-2-one, compiled

from various sources.
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Property Value Source

Molecular Formula C₇H₁₂O [2][5][8]

Molecular Weight 112.17 g/mol [2][5][8]

Appearance Colorless to pale yellow liquid [4]

Boiling Point 156-157 °C [5]

Density ~0.848 g/mL at 25 °C

Refractive Index ~1.442-1.449 at 20 °C [4]

Solubility
Soluble in alcohol; slightly

soluble in water.[5]

CAS Number
1119-44-4 (for the mixture of

isomers)
[2][5][8]

Experimental Protocols
Synthesis of (E)-3-Hepten-2-one via Aldol Condensation
A common method for the synthesis of α,β-unsaturated ketones like 3-hepten-2-one is the

aldol condensation. The following is a representative protocol.

Materials:

Butyraldehyde

Acetone

Sodium hydroxide (NaOH)

Ethanol

Water

Potassium bisulfate (KHSO₄) solution (1 N)

Diethyl ether
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Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Equipment for flash column chromatography

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve sodium hydroxide (0.5 g)

in water (10.0 mL).

Add ethanol (15 mL) to the flask.

Cool the mixture to 0 °C using an ice bath.

To this cooled solution, gradually add a mixture of butyraldehyde (10 mmol) and acetone (10

mmol).

Allow the reaction mixture to warm to room temperature and stir overnight.

After the reaction is complete, neutralize the mixture by adding 1 N potassium bisulfate

solution until the pH is approximately 6.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter to remove the drying agent and concentrate the solution using a rotary evaporator.

Purify the crude product by flash column chromatography using a suitable solvent system

(e.g., ethyl acetate/petroleum ether) to obtain the purified (E)-3-hepten-2-one.
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Purification by Fractional Distillation
For achieving high purity, fractional distillation is a suitable method for liquid compounds like 3-
hepten-2-one.

Equipment:

Distillation flask

Fractionating column (e.g., Vigreux or packed column)

Condenser

Receiving flask

Heating mantle

Thermometer

Procedure:

Set up the fractional distillation apparatus. Ensure all joints are properly sealed.

Place the crude 3-hepten-2-one in the distillation flask.

Heat the flask gently using a heating mantle.

As the liquid boils, the vapor will rise through the fractionating column. The component with

the lower boiling point will enrich at the top of the column.

Monitor the temperature at the top of the column. Collect the fraction that distills at a

constant temperature corresponding to the boiling point of 3-hepten-2-one (approximately

156-157 °C at atmospheric pressure).

Discard any initial fractions that distill at a lower temperature and stop the distillation before

the temperature rises significantly, which would indicate the presence of higher-boiling

impurities.
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Quality Control and Analysis by Gas Chromatography-
Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for assessing the purity of volatile compounds like 3-hepten-2-
one.

Instrumentation and Parameters (Representative):

Gas Chromatograph: Agilent 7890A or equivalent

Mass Spectrometer: Agilent 5975C or equivalent

Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar non-polar capillary

column

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Injection Volume: 1 µL (split or splitless, depending on concentration)

Inlet Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes

Ramp: Increase to 180 °C at 5 °C/min

Ramp 2: Increase to 270 °C at 20 °C/min

Final hold: Hold at 270 °C for 5 minutes

MS Ion Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

Ionization Energy: 70 eV

Mass Scan Range: m/z 40-500
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Sample Preparation:

Prepare a dilute solution of the 3-hepten-2-one sample in a volatile solvent such as

dichloromethane or methanol.

Inject the sample into the GC-MS system.

The purity is determined by the relative area of the 3-hepten-2-one peak compared to the

total area of all peaks in the chromatogram. The mass spectrum of the peak should be

compared to a reference spectrum for identity confirmation.

Biological and Pharmacological Context
3-Hepten-2-one belongs to the class of α,β-unsaturated ketones. This structural motif is of

significant interest in drug development and toxicology due to its electrophilic nature.

Mechanism of Action: Michael Addition
The key feature of α,β-unsaturated ketones is their susceptibility to nucleophilic attack at the β-

carbon, a reaction known as a Michael addition. In a biological context, the nucleophiles are

often thiol groups of cysteine residues within proteins or in the antioxidant molecule

glutathione.
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Caption: Michael addition of 3-hepten-2-one to cellular nucleophiles.

This covalent modification of proteins can lead to an alteration of their function, which can

trigger various cellular responses. For example, modification of the protein Keap1 can lead to

the activation of the Nrf2-mediated antioxidant response. However, extensive adduction to

cellular proteins can also lead to cellular stress and toxicity. This dual role as a potential

modulator of signaling pathways and a potential toxin makes α,β-unsaturated ketones a subject

of ongoing research in drug development and toxicology.

Experimental Workflow for Assessing Biological Activity
The following diagram outlines a typical workflow for investigating the biological effects of 3-
hepten-2-one.
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Caption: Workflow for evaluating the biological activity of 3-hepten-2-one.

This guide provides a foundational resource for researchers working with 3-hepten-2-one. By

understanding the commercial sources, key properties, and relevant experimental
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considerations, scientists can more effectively incorporate this compound into their research

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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